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Factors Influencing Trimedlure Trap Efficacy

The effectiveness of a Trimedlure-baited trapping grid is not solely dependent on trap density. Several

biological and environmental factors significantly influence recapture rates and must be considered when

designing a surveillance program [1].

The table below summarizes the major factors identified in a recent 2025 study and their impact on trapping

efficacy.
Factor Impact on Trapping Efficacy
Sex of Fly Recapture rates for males are significantly higher (25.5-25.8%) than for
females (3.0-7.4%) when using male-specific lures like TrimedIlure [1].
Thermal Acclimation & Adults acclimated to lower temperatures (15°C) or outdoor conditions
Ambient Temperature showed higher recapture rates. Higher ambient temperatures also

increased recapture rates [1].

Trap Placement on Host Placing traps on host plants (e.g., Citrus trees) improved trapping
Plants efficacy compared to placement on non-host trees (e.g., olive trees) [1].
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Factor Impact on Trapping Efficacy

Seasonal Timing Cold acclimation in early spring may lead to overestimation of population
size, while late-season trapping may underestimate it [1].

Lure Combinations Combining Trimedlure with other male lures (e.g., Methyl Eugenol) in a
single trap can sometimes reduce the catch of C. capitata, though this
effect may vary by location [2].

Optimizing Trap Density & Grid Design: The Core-and-
Perimeter Approach

Traditional delimiting surveys often use a "Fully Trapped" (FT) design—a square grid with traps spaced
regularly at a specified density. However, recent research highlights two key disadvantages of this approach:
trap inefficiency (many traps capture few or no insects) and the potential for pests to escape the grid

undetected [3].

A novel "Core-and-Perimeter" (C&P) design has been proposed to address these flaws and improve the

efficiency and accuracy of delimitation [3]. The structure and workflow of this design are illustrated below.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12159383/
https://www.nature.com/articles/s41598-018-37487-6?error=cookies_not_supported&code=492b3900-04fd-4a4f-9fdb-8034931a4df5
https://pmc.ncbi.nlm.nih.gov/articles/PMC12397972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12397972/
https://www.smolecule.com/products/s576064?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Core-and-Perimeter Trap Design Workflow
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This design offers two main advantages:
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e Direct Boundary Setting: The perimeter is set at a distance optimized to be free of the pest. A lack
of captures there provides direct evidence of containment and accurate delimitation [3].

¢ Increased Efficiency: By eliminating the need for traps between the core and the perimeter, the C&P
design can use 27% to 54% fewer traps than an equivalent FT design for larger grids, leading to
significant cost savings on traps and servicing [3].

Experimental Protocols for Key Determinations

To establish an effective surveillance network, especially for validating a new design like C&P, the following

experimental protocols are essential.

Protocol 1: Mark-Release-Recapture (MRR) for Dispersal
Distance and Trap Catchability

This protocol is fundamental for estimating key parameters like effective sampling area and optimal trap

spacing [1] [3].

1. Insect Preparation: Use laboratory-reared "wildish" flies (e.g., F3-F7 generation). [1] Mark adults
(e.g., with fluorescent dust) before release. Acclimatize flies to relevant field temperatures prior to
release [1].
2. Experimental Site Selection: Choose a representative area that is isolated to prevent interference
from wild populations.
3. Trap Placement & Release:
o Deploy traps (e.g., Jackson traps baited with Trimedlure) in the chosen design (FT or C&P) [3].
o Release a known number of marked adults at a designated central point, typically 2-3 meters
from the nearest traps [1].
4. Data Collection & Monitoring: Check traps regularly (e.g., over 6 collection days from 1 to 14
days post-release) [3]. Record the number of recaptured marked flies, their location, and the capture
date.
5. Data Analysis:
o Recapture Rate: Calculate the percentage of released flies that are recaptured.
o Dispersal Distance: Analyze the distance between the release point and each capture location
to calculate mean and maximum dispersal distances. The 99th percentile of total distance can
help determine a suitable perimeter radius [3].
o Effective Sampling Area (ESA): Model the probability of capture as a function of distance to
estimate the ESA of a single trap [2].
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Protocol 2: Evaluating Lure Compatibility and Specificity

This protocol tests whether combining lures for different fruit fly species in a single trap affects the attraction

of the target species [2].

e 1. Trap & Lure Setup: Establish multiple treatment groups with different lure combinations in the
same type of trap. Key treatments should include:
o Trimedlure only (control)
o Trimedlure + other male lures (e.g., Methyl Eugenol, Cuelure)
¢ 2. Field Trial Design: Deploy traps in a randomized block design within a field setting containing the
target pest. Replicate each treatment multiple times (e.g., 10 traps per treatment) [2].
¢ 3. Data Collection: Service traps at regular intervals (e.g., weekly) over a period that covers different
seasonal conditions. Identify and count all captured C. capitata males.
e 4. Statistical Analysis: Use generalized linear models to compare the mean catch of C. capitata
between the different lure combination treatments and the Trimedlure-only control [2].

Application Notes for Surveillance Planning

When planning your surveillance network, consider these key takeaways:

¢ Interpreting Trap Data Requires Care: Trapping efficacy is highly dependent on ambient conditions.
Cold acclimation (like in early spring) can overestimate population size, while late-season
trapping may underestimate it [1]. Always interpret trapping data in the context of recent weather
conditions.

e Trap Placement is Crucial: For the highest sensitivity, place traps on host plants like citrus trees
rather than non-host trees [1].

e Adapt Grid Design to Goals: For initial detection, a standard grid may be sufficient. For delimitation
—defining the boundaries of an infested area—the Core-and-Perimeter design is a more
efficient and informative choice [3].

e Account for Lure Interference: If using multi-species lure combinations, be aware that they can
potentially reduce the capture of Medflies [2]. Test combinations locally or use single-lure traps for
the most sensitive detection of a specific target.

I hope these structured application notes and protocols provide a solid foundation for your surveillance work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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